Cas no 2624128-86-3 (5-azaspiro3.4octan-7-one hydrochloride)

• Product Name: 5-azaspiro3.4octan-7-one hydrochloride
• CAS No: 2624128-86-3
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• MDL: MFCD33550749
• CID: 5662135
• PubChem ID: 155977829
• Update Time: 2025-06-08

5-azaspiro3.4octan-7-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27746755
• 2624128-86-3
• 5-AZASPIRO[3.4]OCTAN-7-ONE HYDROCHLORIDE
• Z4921710635
• AT36331
• 5-azaspiro3.4octan-7-one hydrochloride

• MDL： MFCD33550749
• Inchi： 1S/C7H11NO.ClH/c9-6-4-7(8-5-6)2-1-3-7;/h8H,1-5H2;1H
• InChI Key： GNQDMXXSGCUFSX-UHFFFAOYSA-N
• SMILES： Cl.O=C1CNC2(C1)CCC2

Computed Properties

• Exact Mass: 161.0607417g/mol
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-azaspiro3.4octan-7-one hydrochloride

5-azaspiro[3.4]octan-7-one Hydrochloride (CAS No. 2624128-86-3): A Comprehensive Overview

5-azaspiro[3.4]octan-7-one hydrochloride (CAS No. 2624128-86-3) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and nitrogen-containing ring, has garnered significant attention due to its potential therapeutic applications and intriguing chemical properties.

The spirocyclic nature of 5-azaspiro[3.4]octan-7-one hydrochloride provides it with a rigid and conformationally restricted framework, which can be advantageous in drug design. The presence of the nitrogen atom in the spirocyclic ring adds further complexity and potential for functionalization, making it an attractive scaffold for the development of novel pharmaceutical agents.

Recent studies have explored the biological activities of 5-azaspiro[3.4]octan-7-one hydrochloride and its derivatives. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, sensory perception, and cellular signaling. The ability to modulate these receptors can have significant implications for the treatment of diseases such as neurological disorders, cardiovascular diseases, and metabolic disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 5-azaspiro[3.4]octan-7-one hydrochloride for several GPCRs. The results showed that this compound exhibits high affinity for specific subtypes of GPCRs, suggesting its potential as a lead compound for the development of selective receptor modulators. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drugs.

Another area of interest is the use of 5-azaspiro[3.4]octan-7-one hydrochloride in the treatment of neurodegenerative diseases. Research has shown that this compound can cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) disorders. Preliminary studies have demonstrated its neuroprotective effects in cellular models of Parkinson's disease and Alzheimer's disease. These findings suggest that 5-azaspiro[3.4]octan-7-one hydrochloride may have therapeutic potential in slowing down or preventing the progression of these debilitating conditions.

The synthetic accessibility of 5-azaspiro[3.4]octan-7-one hydrochloride is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives, allowing for large-scale synthesis and structural modifications. One such method involves the use of palladium-catalyzed cyclization reactions, which provide high yields and excellent stereoselectivity.

In addition to its biological activities, 5-azaspiro[3.4]octan-7-one hydrochloride has been studied for its physicochemical properties, which are essential for drug development. Its solubility, stability, and bioavailability are critical parameters that determine its suitability as a drug candidate. Recent studies have optimized these properties through various strategies, such as salt formation and prodrug design.

The safety profile of 5-azaspiro[3.4]octan-7-one hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Despite the promising results from preclinical studies, further research is needed to fully understand the mechanisms of action and therapeutic potential of 5-azaspiro[3.4]octan-7-one hydrochloride. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into its pharmacokinetics, pharmacodynamics, and overall therapeutic value.

In conclusion, 5-azaspiro[3.4]octan-7-one hydrochloride (CAS No. 2624128-86-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure, combined with its biological activities and favorable physicochemical properties, makes it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, paving the way for future advancements in drug discovery and development.